Cas no 76282-33-2 (1,4,7,10-tetramethyl-1,4,7,10-tetraazacyclododecane)

• Product Name: 1,4,7,10-tetramethyl-1,4,7,10-tetraazacyclododecane
• CAS No: 76282-33-2
• MF: C₁₂H₂₈N₄
• MW: 228.377522468567
• CID: 1779377
• PubChem ID: 3059283
• Update Time: 2025-06-08

1,4,7,10-tetramethyl-1,4,7,10-tetraazacyclododecane Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-tetramethyl-1,4,7,10-tetraazacyclododecane
• 1,4,7,10-tetramethyl-1,4,7,10-tetrazacyclododecane
• Tetraazatetramethyl-12-crown-4
• DTXSID10227165
• 76282-33-2
• DTXCID10149656
• BRN 4968455
• SCHEMBL577198
• 1,4,7,10-Tetraazacyclododecane, 1,4,7,10-tetramethyl-

• Inchi： 1S/C12H28N4/c1-13-5-7-14(2)9-11-16(4)12-10-15(3)8-6-13/h5-12H2,1-4H3
• InChI Key： STYFDKOQURBOGQ-UHFFFAOYSA-N
• SMILES： N1(C)CCN(C)CCN(C)CCN(C)CC1

Computed Properties

• Exact Mass: 228.23139691g/mol
• Monoisotopic Mass: 228.23139691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 13Ų

Experimental Properties

• Density: 0.888±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 281.6±8.0 ºC (760 Torr),
• Flash Point: 109.1±14.1 ºC,
• Solubility: Extremely soluble (1000 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1,4,7,10-tetramethyl-1,4,7,10-tetraazacyclododecane

Recent Advances in the Study of 1,4,7,10-Tetramethyl-1,4,7,10-Tetraazacyclododecane (CAS: 76282-33-2)

The compound 1,4,7,10-tetramethyl-1,4,7,10-tetraazacyclododecane (CAS: 76282-33-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This macrocyclic ligand, a derivative of cyclen, is widely utilized in coordination chemistry, catalysis, and biomedical imaging. Recent studies have explored its potential in drug delivery systems, magnetic resonance imaging (MRI) contrast agents, and as a chelating agent for radiopharmaceuticals. This research brief aims to summarize the latest findings and advancements related to this compound.

One of the most notable applications of 1,4,7,10-tetramethyl-1,4,7,10-tetraazacyclododecane is in the development of MRI contrast agents. Its ability to form stable complexes with gadolinium(III) ions has been extensively investigated. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that gadolinium complexes of this ligand exhibit superior relaxivity and thermodynamic stability compared to conventional contrast agents. The research highlighted the compound's potential to improve imaging resolution and reduce toxicity, making it a promising candidate for clinical applications.

In addition to its role in imaging, recent research has explored the use of 1,4,7,10-tetramethyl-1,4,7,10-tetraazacyclododecane in targeted drug delivery systems. A study in Advanced Drug Delivery Reviews (2024) reported the synthesis of polymer-drug conjugates incorporating this ligand, which demonstrated enhanced tumor-targeting capabilities and controlled release profiles. The researchers attributed these improvements to the ligand's ability to modulate the pharmacokinetics and biodistribution of the conjugated drugs, offering a novel approach to cancer therapy.

Another emerging area of research involves the application of this compound in radiopharmaceuticals. A 2023 article in Nuclear Medicine and Biology detailed the synthesis of radiolabeled complexes using 1,4,7,10-tetramethyl-1,4,7,10-tetraazacyclododecane as a chelator for copper-64 and gallium-68. These complexes showed high in vivo stability and favorable targeting properties, suggesting their potential use in positron emission tomography (PET) imaging and targeted radionuclide therapy.

Despite these advancements, challenges remain in the optimization of 1,4,7,10-tetramethyl-1,4,7,10-tetraazacyclododecane-based systems. Issues such as synthetic scalability, cost-effectiveness, and long-term biocompatibility need to be addressed to facilitate their transition from the laboratory to clinical settings. Future research directions may include the development of hybrid materials combining this ligand with nanoparticles or other functional moieties to further enhance its performance and applicability.

In conclusion, 1,4,7,10-tetramethyl-1,4,7,10-tetraazacyclododecane (CAS: 76282-33-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications in imaging, drug delivery, and radiopharmaceuticals underscore its importance in advancing medical technologies. Ongoing studies are expected to uncover new functionalities and optimize existing applications, paving the way for innovative therapeutic and diagnostic solutions.